2-((3-Hydroxypropyl)thio)-1-(p-tolyl)ethan-1-one
Description
2-((3-Hydroxypropyl)thio)-1-(p-tolyl)ethan-1-one is a sulfur-containing ketone derivative characterized by a p-tolyl (4-methylphenyl) group linked to an ethanone backbone, with a 3-hydroxypropylthio substituent at the second carbon.
Properties
Molecular Formula |
C12H16O2S |
|---|---|
Molecular Weight |
224.32 g/mol |
IUPAC Name |
2-(3-hydroxypropylsulfanyl)-1-(4-methylphenyl)ethanone |
InChI |
InChI=1S/C12H16O2S/c1-10-3-5-11(6-4-10)12(14)9-15-8-2-7-13/h3-6,13H,2,7-9H2,1H3 |
InChI Key |
JNNXNLOIGSKZJQ-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC=C(C=C1)C(=O)CSCCCO |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Physicochemical Properties
The table below highlights key structural and physicochemical differences between 2-((3-Hydroxypropyl)thio)-1-(p-tolyl)ethan-1-one and selected analogs:
Key Observations :
- Bioactivity: Compounds with heterocyclic substituents (e.g., oxadiazole, triazole) exhibit pronounced biological activities. For example, oxadiazole derivatives (4a–g) showed cytotoxicity proportional to viable cell counts in anticancer assays , while triazole-containing compound 13b demonstrated antifungal activity via ergosterol biosynthesis inhibition .
- Physical Properties : The presence of electronegative groups (e.g., trifluoromethyl in 13b) correlates with higher melting points (200–202°C) compared to simpler analogs .
- Sulfur Functionality : The 3-hydroxypropylthio group in the target compound may enhance solubility but lacks the bioactive heterocycles seen in analogs like 4a–g or 13b.
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